![molecular formula C21H23F3N2O4S B2449164 2-(4-(isopropylsulfonyl)phenyl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide CAS No. 1234832-78-0](/img/structure/B2449164.png)
2-(4-(isopropylsulfonyl)phenyl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(isopropylsulfonyl)phenyl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H23F3N2O4S and its molecular weight is 456.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
One study focuses on the synthesis and molecular docking analysis of a compound with similar structural features, aiming at anticancer applications. The synthesis process involves stirring specific compounds in dry dichloromethane, followed by recrystallization and elucidation through spectroscopic techniques. The anticancer activity was confirmed by targeting the VEGFr receptor, showcasing the compound's potential in therapeutic applications (Sharma et al., 2018).
Biological and Pharmacological Activities
Antibacterial and Antifungal Studies
Another research effort synthesizes and evaluates N-substituted derivatives of a compound bearing the 1,3,4-oxadiazole moiety for their antibacterial and antifungal activities. The synthesized compounds showed moderate to significant activity against both Gram-negative and Gram-positive bacteria, emphasizing the chemical's utility in developing new antimicrobial agents (Khalid et al., 2016).
Anti-inflammatory and Analgesic Activities
The synthesis and pharmacological assessment of novel acetamide derivatives, including Leuckart synthesis of compounds with a 2-phenoxy-N-(1-phenylethyl)acetamide nucleus, have been conducted. These compounds were evaluated for cytotoxic, anti-inflammatory, analgesic, and antipyretic effects, showing activities comparable to standard drugs. This highlights the potential use of such compounds in developing new therapeutic agents for various conditions (Rani et al., 2016).
Chemical Synthesis for Drug Design
- Drug Design and Discovery: A study on green approaches for drug design and discovery of paracetamol analogues as potential analgesic and antipyretic agents showcases the environmental-friendly synthesis of compounds with potential therapeutic applications. This emphasizes the significance of sustainable methods in synthesizing analogues of well-known drugs for enhanced analgesic and antipyretic effects (Reddy et al., 2014).
properties
IUPAC Name |
2-[4-[[2-(4-propan-2-ylsulfonylphenyl)acetyl]amino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N2O4S/c1-14(2)31(29,30)18-9-5-16(6-10-18)12-20(28)26-17-7-3-15(4-8-17)11-19(27)25-13-21(22,23)24/h3-10,14H,11-13H2,1-2H3,(H,25,27)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUWPIHUSLJCDAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.